Cas no 135043-69-5 (Hexanoic acid, 6,6',6''-(1,3,5-triazine-2,4,6-triyltriimino)tris-, potassium salt (1:3))

• Product Name: Hexanoic acid, 6,6',6''-(1,3,5-triazine-2,4,6-triyltriimino)tris-, potassium salt (1:3)
• CAS No: 135043-69-5
• MF: C₂₁H₃₃K₃N₆O₆
• MW: 582.818227529526
• CID: 2726832
• Update Time: 2023-08-07

Hexanoic acid, 6,6',6''-(1,3,5-triazine-2,4,6-triyltriimino)tris-, potassium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• tripotassium,6-[[4,6-bis(5-carboxylatopentylamino)-1,3,5-triazin-2-yl]amino]hexanoate
• Hexanoic acid, 6,6',6''-(1,3,5-triazine-2,4,6-triyltriimino)tris-, potassium salt (1:3)
• Hexanoic acid, 6,6',6''-(1,3,5-triazine-2,4,6-triyltriimino)tris-, tripotassium salt

• Inchi： 1S/C21H36N6O6.3K/c28-16(29)10-4-1-7-13-22-19-25-20(23-14-8-2-5-11-17(30)31)27-21(26-19)24-15-9-3-6-12-18(32)33;;;/h1-15H2,(H,28,29)(H,30,31)(H,32,33)(H3,22,23,24,25,26,27);;;/q;3*+1/p-3
• InChI Key： CPPLZNPXPQQWQS-UHFFFAOYSA-K
• SMILES： [K+].[K+].[K+].[O-]C(CCCCCNC1N=C(N=C(N=1)NCCCCCC(=O)[O-])NCCCCCC(=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 463
• Topological Polar Surface Area: 195